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Sphingosine-1-phosphate

(d18:1(14Z))

Cat. No.: B10818955 Get Quote

Introduction

Sphingosine-1-phosphate (S1P) is a potent, bioactive signaling sphingolipid involved in a

multitude of physiological and pathological processes, including immune cell trafficking,

angiogenesis, vascular development, and inflammation.[1][2][3] Most of its actions are

mediated through a family of five high-affinity G protein-coupled receptors (GPCRs),

designated S1P₁ to S1P₅.[2][3][4] The most common isoform is S1P (d18:1), however, various

other isoforms exist with differing alkyl chain lengths and saturation, such as the specific S1P

(d18:1(14Z)) isomer.

These application notes provide an overview and detailed protocols for various in vitro assays

to characterize the activity of S1P (d18:1(14Z)) and other S1P receptor modulators. The

methodologies described are broadly applicable for studying interactions with S1P receptors

and related enzymes. The primary assay categories include receptor binding assays, cell-

based functional assays, and enzyme activity assays.

S1P Signaling Pathway Overview
Intracellular S1P levels are tightly regulated by the balance between its synthesis by

sphingosine kinases (SphK1 and SphK2) and its degradation.[5] S1P can be irreversibly

cleaved by S1P lyase or dephosphorylated back to sphingosine by S1P phosphatases.[5][6]

Once synthesized, S1P can act as an intracellular second messenger or be transported out of

the cell to activate the S1P₁₋₅ receptors on the cell surface.[4][7] These receptors couple to
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various G proteins (Gαi/o, Gαq, and Gα12/13) to initiate downstream signaling cascades that

regulate critical cellular functions like migration, proliferation, and survival.[3][4]
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Synthesis & Degradation
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1. Prepare Reagents
- S1PR Membranes (1-2 µg/well)

- Test Compound (e.g., S1P d18:1(14Z))
- Radioligand ([³²P]S1P, 0.1-0.2 nM)

2. Pre-incubation
- Mix Test Compound and Membranes

- 30 min at Room Temperature

3. Binding Reaction
- Add [³²P]S1P Radioligand

- 60 min at Room Temperature

4. Termination & Filtration
- Collect membranes on GF/B filter plates

5. Washing
- Wash filters 5x with Assay Buffer

6. Measurement
- Quantify filter-bound radioactivity

 (Scintillation Counting)

7. Data Analysis
- Calculate Specific Binding
- Determine IC₅₀ / Ki values

 

1. Cell Plating
- Seed U2OS cells expressing S1P₁-EGFP

- Incubate 18-24 hours

2. Compound Addition
- Add 4X concentrated test compound

 (e.g., S1P d18:1(14Z)) to wells

3. Incubation
- Incubate plate for 30-60 minutes

 at 37°C, 5% CO₂

4. Cell Fixation
- Gently decant buffer

- Add Fixing Solution for 20 min

5. Staining
- Wash cells with PBS

- Add Hoechst Staining Solution (Nuclei)

6. Imaging
- Acquire images using a

 high-content imaging system

7. Analysis
- Quantify EGFP translocation from
 membrane to cytoplasm/vesicles

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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